Cas no 2137143-92-9 ((1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2137143-92-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6326210
• PubChem ID: 165499325
• Update Time: 2025-06-08

(1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1147507
• 2137143-92-9

• Inchi： 1S/C9H15N3O/c10-4-9(13)7-5-11-12(6-7)8-2-1-3-8/h5-6,8-9,13H,1-4,10H2/t9-/m0/s1
• InChI Key： UAGJSBXMSJZFRG-VIFPVBQESA-N
• SMILES： O[C@@H](CN)C1C=NN(C=1)C1CCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2137143-92-9)

Compound (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol, identified by its CAS number 2137143-92-9, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclobutyl group and a pyrazole moiety, contribute to its unique chemical properties and biological activities.

The cyclobutyl group is a key structural element that influences the compound's solubility, stability, and interactions with biological targets. In contrast, the pyrazole ring is known for its versatility in medicinal chemistry, often serving as a pharmacophore in various drug candidates. The combination of these structural components in (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol suggests a multifaceted pharmacological profile that warrants further investigation.

Recent studies have highlighted the importance of chiral molecules in drug development. The (R)-configuration at the stereocenter of this compound is particularly noteworthy, as it can significantly impact the compound's biological activity and pharmacokinetic properties. The stereochemical purity of (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol is crucial for ensuring its efficacy and safety in clinical applications.

The pyrazole moiety in this compound has been extensively studied for its potential role in modulating various biological pathways. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the cyclobutyl group further enhances these properties by influencing the molecule's conformation and interactions with target proteins.

In the context of contemporary pharmaceutical research, compounds like (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol are being explored for their potential as lead compounds in drug discovery programs. The structural complexity and unique chemical properties of this molecule make it an attractive candidate for further development. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex pharmaceutical agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are employed to ensure high yield and enantioselectivity. The successful synthesis of (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol underscores the growing capabilities in modern synthetic chemistry.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. These studies have demonstrated that (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yl)ethan-1-ol exhibits significant activity against various disease models. The compound's ability to interact with specific biological targets suggests potential therapeutic applications in areas such as oncology, immunology, and neurology.

The molecular interactions between this compound and its target proteins are being studied using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies provide valuable insights into the mechanism of action of the compound and help guide further optimization efforts. Understanding these interactions is essential for developing more effective and targeted therapies.

The development of novel pharmaceutical agents requires a comprehensive understanding of their chemical properties, biological activities, and pharmacokinetic profiles. Compounds like (1R)-2-amino-1-(1-cyclobutyl-1H-pyrazol-4-yt)ethan-l -01 represent an important step forward in this process. Their unique structural features and promising pharmacological properties make them valuable tools for both academic research and industrial drug development.

In conclusion, (lR)-2-amino-l-(l-cyclobutyl-lH-pyraz01 -4-yi)ethan-l -01 (CAS No. 2137143--92--9) is a fascinating compound with significant potential in pharmaceutical chemistry. Its structural complexity, stereochemical purity, and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.